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Compound of Interest

Compound Name: 2-Methylpyridine-4-carboxamide

Cat. No.: B099329

A Technical Guide to the Safe Handling of 2-
Methylpyridine-4-carboxamide

An Expert-Led Whitepaper for Research, Development, and Manufacturing Professionals

Author's Note: This document has been prepared to provide comprehensive safety and handling
guidance for 2-Methylpyridine-4-carboxamide. As of the date of publication, a specific, verified
Safety Data Sheet (SDS) for this compound (CAS No. 18599-23-0) is not readily available in
public databases. The following information is therefore synthesized from an expert evaluation
of closely related chemical structures, including 2-methylpyridine, 2-methylpyridine-4-carboxylic
acid, and various pyridine carboxamide isomers. This guide is intended to provide a robust
safety framework, and it is imperative that this compound be handled with caution as a

substance with unknown toxicological properties.

Compound Profile and Inferred Hazard Assessment

2-Methylpyridine-4-carboxamide, also known as 2-methylisonicotinamide, is a heterocyclic
organic compound. Its structure, featuring a pyridine ring substituted with a methyl group and a
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carboxamide group, makes it a valuable building block in medicinal chemistry and drug
development. The pyridine moiety is a common scaffold in many pharmaceutical agents, and
the carboxamide group can participate in hydrogen bonding, a critical interaction for molecular
recognition at biological targets.

Given the absence of specific toxicological data, a conservative risk assessment is paramount.
The potential hazards are inferred from analogous compounds. Pyridine and its derivatives can
be toxic and are often skin and eye irritants.[1] The hazard profile of 2-methylpyridine includes
flammability, acute toxicity (oral, dermal, and inhalation), and serious eye irritation.[2] The
related compound, 2-methylpyridine-4-carboxylic acid, is classified as a skin and eye irritant.[3]
Based on these data, it is prudent to assume that 2-Methylpyridine-4-carboxamide presents
similar, if not identical, hazards.

Table 1: Inferred GHS Classification for 2-
Methylpyridine-4-carboxamide

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 o
irritation

. . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 ritati
irritation

This classification is inferred and should be treated as a precautionary guideline.

The Hierarchy of Controls: A Proactive Safety
Framework

Effective risk management in the laboratory or manufacturing setting relies on a multi-layered
approach to safety, known as the hierarchy of controls. This framework prioritizes the most
effective control measures to eliminate or minimize exposure to hazards.
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Hierarchy of Controls for 2-Methylpyridine-4-carboxamide

Elimination
(Not Feasible)

Substitution
(Not Practical for R&D)

Administrative Controls
- Standard Operating Procedures (SOPSs)
- Designated Work Areas
- Training

Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat

Click to download full resolution via product page
Caption: Hierarchy of controls applied to handling 2-Methylpyridine-4-carboxamide.

For 2-Methylpyridine-4-carboxamide, elimination and substitution are generally not feasible
in a research context. Therefore, the focus must be on robust engineering controls, stringent
administrative procedures, and appropriate personal protective equipment.
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Safe Handling and Storage Protocols

All handling of 2-Methylpyridine-4-carboxamide should be performed in a well-ventilated
area, preferably within a certified chemical fume hood to prevent inhalation of any dust or
aerosols.

Experimental Protocol: Weighing and Dispensing

e Preparation: Don appropriate PPE, including a lab coat, safety goggles, and chemical-
resistant gloves (nitrile is a suitable initial choice, but glove compatibility should be verified).
[4] Ensure the chemical fume hood sash is at the appropriate working height.

o Work Area Decontamination: Wipe down the work surface and the analytical balance with a
suitable solvent (e.g., 70% ethanol) to ensure the area is free of contaminants.

o Compound Transfer: Use a spatula to carefully transfer the solid 2-Methylpyridine-4-
carboxamide from its storage container to a tared weigh boat or vessel. Perform all
transfers deep within the fume hood to contain any airborne particles.

o Closure and Cleaning: Securely close the primary container. Clean the spatula and any
affected surfaces before removing them from the fume hood.

o Waste Disposal: Dispose of any contaminated materials (e.g., weigh boats, wipes) in a
designated, sealed hazardous waste container.[3]

Storage Requirements

Store 2-Methylpyridine-4-carboxamide in a tightly sealed container in a cool, dry, and well-
ventilated area.[3] It should be kept away from strong oxidizing agents, as these are
incompatible with many pyridine derivatives.

Exposure Controls and Personal Protective
Equipment (PPE)

A systematic approach to PPE selection is critical to ensure personnel are protected from the
potential hazards of 2-Methylpyridine-4-carboxamide.
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PPE Selection Workflow

Safety Goggles Yes Wear Lab Coat
(EN166/ANSI Z87.1)

Wear
Handling / ) ™
N Potential for Yes /ear Nitrile Gloves
2-Methylpyridine-4-carboxamide Skin Contact? (Check Compatibility)

A \\ork in Fume Hood

Click to download full resolution via product page
Caption: Decision workflow for selecting appropriate PPE.

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against
potential splashes or dust.[5]

o Skin Protection: A standard laboratory coat should be worn at all times. Chemical-resistant
gloves, such as nitrile, are required. Always inspect gloves for any signs of degradation or
puncture before use.[5]

» Respiratory Protection: All work should be conducted in a chemical fume hood. If there is a
potential for exposure outside of a fume hood, a NIOSH-approved respirator with an
appropriate cartridge for organic vapors and particulates should be used.[5]

Emergency and First-Aid Procedures

In the event of an exposure, immediate and appropriate action is critical.

 Inhalation: Move the affected individual to fresh air. If they are not breathing, provide artificial
respiration. Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation develops
or persists.[3][4]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[4]

Physical and Chemical Properties for Safe Handling

While specific data for 2-Methylpyridine-4-carboxamide is limited, the properties of related
compounds can provide insight into its physical state and behavior.

ble 2: e Physical :

N- 2-Methylpyridine-4-

Property 2-Methylpyridine L . . .
Methylnicotinamide carboxylic acid
CAS No. 109-06-8 114-33-0 4021-11-8
Molecular Formula CeH7N C7HsN20 C7H7NO2
Molecular Weight 93.13 g/mol 136.15 g/mol 137.14 g/mol
Physical Form Liquid[6] Solid[5] Powder[7]
Melting Point -70 °C[8] 102-105 °C[5] 295-299 °C[7]
Boiling Point 128-129 °CI[8] 230.42°C (predcted) Not Available

[5]

Based on these comparisons, 2-Methylpyridine-4-carboxamide is expected to be a solid at
room temperature with a relatively high melting point, which reduces the risk of vapor inhalation
compared to its liquid precursor, 2-methylpyridine.

Conclusion

While 2-Methylpyridine-4-carboxamide is a valuable compound in research and
development, the current lack of a comprehensive, publicly available safety data sheet
necessitates a cautious and proactive approach to its handling. By understanding the hazards
of structurally similar molecules and implementing a robust safety framework based on the
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hierarchy of controls, researchers and scientists can work with this compound safely and
effectively. Always treat compounds with unknown toxicity as hazardous and take all necessary
precautions to minimize exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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